2-((6-acetamidopyridazin-3-yl)thio)-N-(2-fluorophenyl)acetamide

• IUPAC Name: 2-(6-acetamidopyridazin-3-yl)sulfanyl-N-(2-fluorophenyl)acetamide
• InChI: InChI=1S/C14H13FN4O2S/c1-9(20)16-12-6-7-14(19-18-12)22-8-13(21)17-11-5-3-2-4-10(11)15/h2-7H,8H2,1H3,(H,17,21)(H,16,18,20)
• InChI Key: FHDFOGNGZOLBAO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NN=C(C=C1)SCC(=O)NC2=CC=CC=C2F
• Molecular Formula: C14H13FN4O2S
• Molecular Weight: 320.34 g/mol

Description

2-((6-acetamidopyridazin-3-yl)thio)-N-(2-fluorophenyl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a thioacetamide derivative and has been shown to exhibit promising biological activities.

Scientific Research Applications

Phosphoinositide 3-Kinase (PI3K)/mTOR Inhibition

One study focused on the structure-activity relationships of phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors, exploring various 6,5-heterocycles to improve metabolic stability. The investigation revealed that certain analogues, including imidazopyridazine, showed similar in vitro potency and in vivo efficacy to the original compound, with minimal metabolic deacetylation observed in hepatocytes (Stec et al., 2011).

Antibacterial Activity

Another area of application is the synthesis of new 5-amino-3-(substituted-amino)-6-(fluoro/nitro)aryl-1,2,4-triazine derivatives, acting as lamotrigine analogs. These compounds were evaluated in vitro as antibacterial agents, showing interesting activity against various bacteria, including Bacillus subtilis and Staphylococcus aureus (Alharbi & Alshammari, 2019).

Antitumor Activity

The synthesis and evaluation of novel N-(5-benzyl-4-(tert-butyl)thiazol-2-yl)-2-(piperazin-1-yl)acetamides for antitumor activities in vitro have been investigated. Some compounds demonstrated potent antiproliferative activity against cancer cell lines, including HeLa (human cervical cancer) and A549 (human lung cancer) (Wu et al., 2017).

Herbicidal Activity

Research into the herbicidal activity of N-(7-Fluoro-3-oxo-3,4-dihydro-2H-benzo[b]oxazin-6-yl) acetamide derivatives has been conducted, with findings suggesting that certain derivatives exhibit control efficacy of more than 90% against Amaranthus spinosus (Ming-zhi & Zhong-cheng, 2006).

Insecticidal Activity

The synthesis of innovative heterocycles incorporating a thiadiazole moiety against the cotton leafworm, Spodoptera littoralis, represents another significant application. New compounds were synthesized and identified as potential insecticidal agents through various chemical and spectral studies (Fadda et al., 2017).